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Compound of Interest

Compound Name: Yadanziolide B

Cat. No.: B162276 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

Introduction
Yadanziolide B is a quassinoid diterpenoid isolated from the seeds and stems of Brucea

javanica (L.) Merr., a plant used in traditional Chinese medicine.[1][2][3] It is recognized for its

potent cytotoxic activities against various cancer cell lines, with reported IC50 values in the low

micromolar range (3.00-5.81 µM).[2][4][5] This document provides detailed protocols for the

preparation of Yadanziolide B stock solutions and their application in a common in vitro

cytotoxicity assay.

Physicochemical Properties of Yadanziolide B
A summary of the key physicochemical properties of Yadanziolide B is presented in Table 1.

This information is critical for accurate stock solution preparation and handling.
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Property Value Source(s)

Molecular Formula C₂₀H₂₆O₁₁ [4][5]

Molecular Weight 442.41 g/mol [4][5]

CAS Number 95258-13-2 [4]

Appearance White solid powder [5]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[3][4]

Purity >98.0% [2]

Storage (Powder)

Desiccate at -20°C for up to 3

years. Keep away from direct

sunlight and moisture.

[4][5]

Storage (In Solvent) Store at -80°C for up to 1 year. [5]

Protocol: Preparation of a 10 mM Yadanziolide B
Stock Solution
This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO), a common solvent for in vitro studies.[2]

3.1 Materials

Yadanziolide B powder (CAS: 95258-13-2)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, low-retention pipette tips and micropipettes
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Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves

3.2 Safety Precautions

Yadanziolide B is a cytotoxic compound. Handle with care using appropriate PPE.

Perform all weighing and reconstitution steps in a chemical fume hood or a ventilated

enclosure.

3.3 Stock Solution Calculation To prepare a 10 mM stock solution, the required mass of

Yadanziolide B is calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 0.010 mol/L x 0.001 L x 442.41 g/mol x 1000 mg/g

Mass (mg) = 4.42 mg

3.4 Step-by-Step Reconstitution Protocol

Equilibration: Before opening, allow the vial of Yadanziolide B powder to equilibrate to room

temperature for at least 1 hour to prevent condensation.[3]

Weighing: Carefully weigh the calculated amount (e.g., 4.42 mg) of Yadanziolide B powder

and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL for a 4.42 mg sample) to

the tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.
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Enhancing Solubility (If Necessary): If the compound does not fully dissolve, warm the tube

at 37°C for 10-15 minutes and briefly sonicate in an ultrasonic bath.[4] Visually inspect for

complete dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C.[5]
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Preparation Phase

Dissolution Phase

Storage Phase

Equilibrate Yadanziolide B
Powder to Room Temp

Weigh 4.42 mg
Yadanziolide B

Add 1 mL DMSO

Vortex Thoroughly

Optional:
Warm (37°C) & Sonicate

if needed

Confirm Complete
Dissolution

if fully dissolved

Aliquot into
Single-Use Volumes

Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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